(4-Cyclohexylphenyl)(phenyl)methanone

• CAS RN: 64357-69-3
• Molecular Formula: C19H20O
• Molecular Weight: 264.4 g/mol
• IUPAC Name: (4-cyclohexylphenyl)-phenylmethanone
• InChI: InChI=1S/C19H20O/c20-19(17-9-5-2-6-10-17)18-13-11-16(12-14-18)15-7-3-1-4-8-15/h2,5-6,9-15H,1,3-4,7-8H2
• InChI Key: TYGFDCJDPQDTFC-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2=CC=C(C=C2)C(=O)C3=CC=CC=C3

Description

(4-Cyclohexylphenyl)(phenyl)methanone is a useful research compound. Its molecular formula is C19H20O and its molecular weight is 264.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

67 g (0.5 mol) of aluminium chloride are added in portions to a mixture of 80 g (0.5 mol) of cyclohexylbenzene 70 g (0.5 mol) of benzoyl chloride and 500 ml of methylene chloride at room temperature. After 15 hours, the reaction mixture is poured onto ice/hydrochloric acid. The organic phase is washed with water until neutral, dried over sodium sulphate and evaporated. The crude product is purified by distillation. 93.3 g (75% of theory) of 4-cyclohexylbenzophenone of boiling point 160° to 175° C./0.1 mm are obtained.